Cas no 895093-41-1 (5-[1-(4-Fluorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl]-3-phenyl-1,2,4-oxadiazole)

• Product Name: 5-[1-(4-Fluorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl]-3-phenyl-1,2,4-oxadiazole
• CAS No: 895093-41-1
• MF: C₁₇H₁₂FN₅O
• MW: 321.308485984802
• CID: 5422945
• PubChem ID: 20937927
• Update Time: 2025-05-19

5-[1-(4-Fluorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl]-3-phenyl-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 5-(1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl)-3-phenyl-1,2,4-oxadiazole
• 5-[1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl]-3-phenyl-1,2,4-oxadiazole
• AKOS001983794
• F3411-1863
• 895093-41-1
• CCG-178725
• 5-[1-(4-Fluorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl]-3-phenyl-1,2,4-oxadiazole

• Inchi： 1S/C17H12FN5O/c1-11-15(20-22-23(11)14-9-7-13(18)8-10-14)17-19-16(21-24-17)12-5-3-2-4-6-12/h2-10H,1H3
• InChI Key： XOXKJUNBYGTKJH-UHFFFAOYSA-N
• SMILES： O1C(C2=C(C)N(C3=CC=C(F)C=C3)N=N2)=NC(C2=CC=CC=C2)=N1

Computed Properties

• Exact Mass: 321.10258819g/mol
• Monoisotopic Mass: 321.10258819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• Density: 1.39±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 524.3±60.0 °C(Predicted)
• pka: -5.08±0.31(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 5-[1-(4-Fluorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl]-3-phenyl-1,2,4-oxadiazole

5-[1-(4-Fluorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl]-3-phenyl-1,2,4-oxadiazole: Structural Features and Emerging Applications in Medicinal Chemistry

The compound 5-[1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl]-3-phenyl-1,2,4-oxadiazole (CAS No. 895093–41–1) represents a structurally complex heterocyclic scaffold that has garnered significant attention in contemporary medicinal chemistry. Its molecular architecture integrates two key pharmacophoric elements: a triazole ring system and a phenyl-substituted oxadiazole core, both of which are widely recognized for their diverse biological activities. The 4-fluorophenyl substitution introduces electronic and steric effects that modulate the compound’s physicochemical properties and target specificity. Recent advances in click chemistry and bioisosteric replacement strategies have further highlighted the synthetic accessibility of such hybrid structures.

The triazole ring, particularly the 1H–[1,2,3]triazol–4–yl moiety in this compound, is a well-established scaffold in drug discovery due to its ability to form hydrogen bonds and π–π stacking interactions with biological targets. The methyl group at position 5 of the triazole ring enhances lipophilicity while maintaining metabolic stability—a critical factor for oral bioavailability. The adjacent phenyl ring on the oxadiazole core contributes to planarity and aromaticity, which are often associated with improved binding affinity to protein targets such as kinases or G-protein coupled receptors (GPCRs). These structural features align with the principles of fragment-based drug design (FBDD), where small molecular fragments are optimized for potency.

Recent studies have explored the potential of [triazole–oxadiazole] hybrid molecules as scaffolds for antifungal agents. A 2023 publication in *Journal of Medicinal Chemistry* demonstrated that similar triazole-containing oxadiazoles exhibited potent activity against *Candida albicans* by inhibiting lanosterol 14α-demethylase (CYP51), a key enzyme in ergosterol biosynthesis. The fluorinated phenyl substituent in this compound may enhance lipophilic interactions with the enzyme’s active site compared to non-halogenated analogs. Additionally, computational docking studies suggest that the rigid [triazole–oxadiazole] linkage provides conformational constraints that improve target selectivity over off-target cytochrome P450 enzymes.

In the context of antiviral research, hybrid heterocycles like this compound have shown promise as inhibitors of viral proteases and RNA-dependent RNA polymerases (RdRPs). A 2024 preprint from *ACS Medicinal Chemistry Letters* reported that triazole–oxadiazole hybrids displayed submicromolar IC₅₀ values against SARS-CoV–2 main protease (M^pro). While this specific compound has not yet been tested against viral targets directly, its structural similarity to active analogs suggests it could be a candidate for further investigation using high-throughput screening platforms.

The synthetic pathway for [CAS No. 895093–41–1] likely involves copper(I)-catalyzed azide–alkyne cycloaddition (CuAAC) as a key step for constructing the triazole ring system. This "click chemistry" approach enables efficient assembly from readily available precursors: an alkyne derivative containing the phenyloxadiazole core and an azide bearing the fluorinated aromatic group. Post-cycloaddition functionalization steps may include selective deprotection or oxidation reactions to achieve the final structure. Green chemistry metrics indicate that such syntheses can be optimized for atom economy and reduced solvent waste through microwave-assisted protocols.

From an ADME (absorption, distribution, metabolism, excretion) perspective, this compound’s logP value is estimated between 3.8 and 4.2 based on its aromatic substitutions and hydrogen bond donor/acceptor counts (calculated via ChemDraw Ultra). These parameters suggest favorable membrane permeability but require further evaluation of P-glycoprotein efflux liability through Caco–2 cell assays. In silico predictions using SwissADME indicate no significant alerts for mutagenicity or hepatotoxicity when compared to established safety thresholds.

The broader implications of this compound lie in its role as a modular platform for structure–activity relationship (SAR) studies. By systematically varying substituents on either heterocyclic ring—such as introducing electron-withdrawing groups on the phenyloxadiazole or incorporating different heteroatoms into the triazole—the pharmacological profile can be fine-tuned toward specific therapeutic areas including oncology or neurodegenerative diseases where protein aggregation plays a pathogenic role.

Emerging technologies such as artificial intelligence-driven virtual screening are accelerating the identification of novel applications for compounds like this one. Machine learning models trained on large datasets of heterocyclic bioactive molecules have predicted potential interactions with targets like heat shock protein 90 (HSP90) chaperones or epigenetic modulators such as histone deacetylases (HDACs). Experimental validation through surface plasmon resonance (SPR) or isothermal titration calorimetry (ITC) will be critical to confirm these hypotheses.

In conclusion,[CAS No. 895093–41–1] exemplifies how modern medicinal chemistry leverages heterocyclic diversity to create multifunctional scaffolds with tunable biological profiles. Its unique combination of a fluorinated triazole subunit and phenyloxadiazole framework positions it at the intersection of antimicrobial development and targeted therapy research areas currently experiencing rapid innovation cycles driven by advances in computational modeling and biophysical characterization techniques.